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Compound of Interest

Compound Name: 1-Chloro-3-fluoroisopropanol

Cat. No.: B128799

Essential Safety and Handling Guide for 1-
Chloro-3-fluoroisopropanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Chloro-3-fluoroisopropanol (CAS No. 453-11-2) in a
laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe handling and minimize risks.

Hazard Summary

1-Chloro-3-fluoroisopropanol is a flammable liquid and vapor that is harmful if swallowed,
inhaled, or in contact with skin.[1][2][3] It can cause skin and serious eye irritation.[4]
Appropriate personal protective equipment (PPE) and handling procedures are critical to
ensure personnel safety.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Chloro-3-fluoroisopropanol is
provided in the table below for easy reference.
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Property

Value

Molecular Formula

C3H6CIFO

Molecular Weight 112.53 g/mol [4]

Boiling Point 158.1°C at 760 mmHg[5][6]
Flash Point 49.4°CJ[5]

Density 1.3 g/cm3[5]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory when

handling 1-Chloro-3-fluoroisopropanol.

Protection Type

Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH

(US). A face shield may also be necessary.[1]

Skin Protection

Wear fire/flame resistant and impervious
clothing. Chemical-resistant gloves (e.g., nitrile
rubber) should be worn.[1][5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate cartridge.[1] Work should be

conducted in a chemical fume hood.[5]

Foot Protection

Safety shoes are recommended.[7]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the key stages for the safe handling of 1-Chloro-3-

fluoroisopropanol from receipt to disposal.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-fluoro-2-propanol
https://m.molbase.com/moldata/113752.html
https://www.chemicalbook.com/msds/1-chloro-3-fluoroisopropanol.htm
https://m.molbase.com/moldata/113752.html
https://m.molbase.com/moldata/113752.html
https://www.benchchem.com/product/b128799?utm_src=pdf-body
https://www.echemi.com/sds/1-chloro-3-fluoroisopropanol-pid_Seven32082.html
https://www.echemi.com/sds/1-chloro-3-fluoroisopropanol-pid_Seven32082.html
https://m.molbase.com/moldata/113752.html
https://www.echemi.com/sds/1-chloro-3-fluoroisopropanol-pid_Seven32082.html
https://m.molbase.com/moldata/113752.html
https://synquestprodstorage.blob.core.windows.net/msds/1100/1100-7-52.pdf
https://www.benchchem.com/product/b128799?utm_src=pdf-body
https://www.benchchem.com/product/b128799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

Operational Workflow for Handling 1-Chloro-3-fluoroisopropanol

Receiving

Inspect container, log in inventory

Storage

Transport to fume hood

Handling & Use

Collect in labeled, sealed container

Waste Collection

Arrange for professional disposal

Disposal

Click to download full resolution via product page
Caption: Operational Workflow for 1-Chloro-3-fluoroisopropanol.
Experimental Protocol for Handling:

» Receiving: Upon receipt, inspect the container for any damage or leaks. Log the chemical
into the laboratory's inventory system.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[3] Keep the container tightly closed.[3] Store in a locked cabinet or a restricted area.[2]
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e Handling and Use: All handling of 1-Chloro-3-fluoroisopropanol must be conducted in a
certified chemical fume hood.[5] Ensure adequate ventilation.[1][2] Wear the appropriate
PPE as detailed in the table above. Use non-sparking tools and take precautionary
measures against static discharge.[3]

o Waste Collection: Collect all waste materials, including contaminated consumables, in a
clearly labeled and sealed waste container.

» Disposal: Dispose of the chemical waste through an approved waste disposal plant.[3] Do
not allow the chemical to enter drains.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies are crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . _ .
artificial respiration and seek immediate medical

attention.[1][2]

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of

Skin Contact )
water for at least 15 minutes. Consult a doctor.

[1](21[3]

Rinse cautiously with pure water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact )

contact lenses if present and easy to do. Seek

immediate medical attention.[1][2][3]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1][2]
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Spill Response Plan:

The following decision tree outlines the steps to be taken in the event of a spill.

Spill Response Decision Tree for 1-Chloro-3-fluoroisopropanol

Evacuate immediate area

Wear appropriate PPE

Contain the spill with absorbent material

Collect waste in a sealed container

Decontaminate the area

Dispose of waste properly

Click to download full resolution via product page
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Caption: Spill Response for 1-Chloro-3-fluoroisopropanol.

Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate all personnel from the affected area.[2]
Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before re-entering the area, don the appropriate PPE, including
respiratory protection.

Containment: Remove all sources of ignition.[1][2] Use non-sparking tools.[3] Contain the
spill using inert absorbent materials (e.g., sand, earth, vermiculite).

Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and
labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of the contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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